BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Stewardship Guide: 2-Chloro-6-
Isopropylpyridin-3-ol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Chloro-6-isopropylpyridin-3-ol
CAS No.: 1654734-22-1
Cat. No.: B6299390

Get Quote

Executive Summary & Compound Characterization

2-Chloro-6-isopropylpyridin-3-ol is a specialized heterocyclic building block, primarily utilized
in the synthesis of KRAS G12C inhibitors (e.g., structural analogs of Sotorasib) and other
kinase-targeting small molecules. Its structure combines a reactive 2-chloro handle for
nucleophilic aromatic substitution (

) and a 3-hydroxyl group that imparts phenolic acidity (

)

Due to its status as a specialized intermediate, comprehensive commercial Safety Data Sheets
(SDS) are often unavailable or generic. This guide synthesizes safety protocols using Read-
Across Toxicology based on its core scaffold, 2-Chloro-3-pyridinol (CAS 6636-78-8), and
validated functional group analysis.

Chemical Identity
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Property Detail
Chemical Name 2-Chloro-6-(propan-2-yl)pyridin-3-ol
Common Analog 2-Chloro-3-pyridinol (Core Scaffold)

Molecular Formula

Molecular Weight ~171.62 g/mol

) Off-white to pale yellow solid (crystalline
Physical State
powder)

Soluble in DMSO, MeOH, DCM; sparingly

Solubilit
Y soluble in water.[1][2]

Hazard Dynamics & Toxicology (SAR Analysis)

Scientific Basis: The safety profile below is derived from Structure-Activity Relationships (SAR)
of chlorinated pyridinols.

Core Hazards (GHS Classification)

While the 6-isopropyl group adds lipophilicity, the toxicity is driven by the chloropyridine core.

» Acute Toxicity (Oral) - Category 4 (H302): Pyridines are metabolically activated to N-oxides
or ring-opened aldehydes, which can be hepatotoxic. The 3-OH group facilitates conjugation,
likely reducing acute lethality compared to bare 2-chloropyridine, but it remains harmful.

o Skin/Eye Irritation - Category 2/2A (H315/H319): The phenolic hydroxyl is weakly acidic.
Upon contact with moisture in mucous membranes, it protonates, causing local irritation. The
lipophilic isopropyl tail enhances skin permeation.

e STOT-SE - Category 3 (H335): Dust inhalation triggers respiratory tract irritation.

Reactivity Hazards

o Thermal Decomposition: Emits toxic Hydrogen Chloride (HCI) and Nitrogen Oxides (

) gas upon combustion.[3]
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 Incompatibility:
o Strong Oxidizers: Risk of exothermic reaction.

o Strong Bases: Deprotonates the 3-OH to form the pyridinolate anion, which is highly
nucleophilic and water-soluble.

Operational Control & Handling Protocols
Engineering Controls

The primary risk is dust generation during weighing and dispensing.

o Primary Containment: All solid handling must occur within a Class Il Biosafety Cabinet or a
Chemical Fume Hood with a face velocity >100 fpm.

» Process Enclosure: For scale-up (>100g), use a powder containment isolator or continuous
liner systems (ILC Dover style) to prevent cross-contamination.

Personal Protective Equipment (PPE) Matrix

Rationale: Chlorinated aromatics can permeate standard latex. Nitrile provides superior
resistance to the organic solvents (DCM/DMSO) used to dissolve this compound.
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Body Part Recommended PPE Technical Justification
Prevents permeation of the
Double Nitrile Gloves (Outer: lipophilic isopropy! chain.
Hands

0.11mm, Inner: 0.06mm)

Change every 2 hours or

immediately upon splash.

Respiratory

N95 / P3 Particulate Respirator
(if outside hood)

Prevents inhalation of irritant
dusts (H335).

Tightly fitting goggles are

Eyes Chemical Splash Goggles required; safety glasses are
insufficient for fine powders.
Prevents dust accumulation on

Body Tyvek® Lab Coat (Disposable)  cotton clothing which can track

contamination outside the lab.

Validated Handling Workflow

The following diagram outlines the safe operational flow from storage to reaction, emphasizing

exposure control points.

1. Cold Storage
(2-8°C, Inert Gas)

2. Transfer to Hood
(Secondary Container)

3. Weighing
(Static Control + Draft Shield)

Chemical Fume Hood Boundary

6. Waste Disposal
(Halogenated Organic)

5. Reaction Vessel
(Closed System)

Click to download full resolution via product page

Caption: Operational workflow emphasizing containment within the fume hood boundary during

the critical dust-generating phases.

Emergency Response Protocols
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In the event of exposure or release, immediate action is required to mitigate the combined

chemical (corrosivel/irritant) and toxicological risks.[2]

Fire & Thermal Decomposition

e Hazard: Combustion produces HCI (corrosive gas) and

(pulmonary edema risk).

e Action:
o Evacuate upwind.[2][4][5][6]
o Firefighters must wear SCBA (Self-Contained Breathing Apparatus).[7]

o Use

or Dry Chemical powder.[4][8] Do not use high-pressure water jets, which may scatter the
chlorinated powder.

Spill Response Decision Logic

Follow this logic gate to determine the appropriate cleanup procedure.
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Spill Detected

State of Spill?

Dry Powder (Solution (Solvent))

Prevent Dust Contain

HEPA Vacuum
(Avoid Sweeping)

Absorb with Vermiculite

(Non-Combustible)

Decontaminate Surface
(10% Na2CO3 Wash)

Halogenated Waste Bin

Click to download full resolution via product page

Caption: Decision tree for spill remediation, prioritizing dust suppression for solids and
containment for solutions.

First Aid Measures

o Eye Contact: Rinse immediately with water for 15 minutes.[5] Critical: Lift eyelids to remove
trapped powder. The 2-chloro moiety can cause persistent corneal damage if not flushed.

» Skin Contact: Wash with soap and water.[2][5][6][9] Do not use alcohol or organic solvents,
as they may increase the transdermal absorption of the lipophilic isopropyl analog.
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 Ingestion: Rinse mouth. Do NOT induce vomiting (risk of aspiration of irritant foam).

Ecological Impact & Disposal[7]

» Ecotoxicity: Chlorinated pyridines are generally resistant to biodegradation and can be toxic
to aquatic life (Category 2/3). The isopropyl group increases the bioconcentration factor
(BCF).

 Disposal Path:
o Solid Waste: Must be incinerated in a facility equipped with a scrubber for HCI gas.

o Agueous Waste: Do not pour down the drain. Collect as "Aqueous Waste with Toxic
Organics."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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